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Abstract

Streptochlorin, an indole alkaloid natural product, has emerged as a molecule of significant
interest due to its diverse pharmacological activities.[1][2] Originally isolated from marine
Streptomyces species, it has demonstrated a range of biological effects, including antibiotic,
anti-inflammatory, anti-angiogenic, anti-allergic, and antitumor properties.[1][2][3] This technical
guide provides a comprehensive overview of streptochlorin’'s potential as an antibiotic agent,
detailing its mechanisms of action, summarizing key quantitative data, and outlining relevant
experimental protocols. The information is intended to serve as a resource for researchers and
professionals involved in the discovery and development of novel therapeutic agents.

Biological and Antibiotic Activity

Streptochlorin is a small molecule first identified in the mycelium extracts of a Streptomyces
species.[4] It exhibits a broad spectrum of bioactivity. While its direct antibacterial properties
are an area of ongoing research, its efficacy against other microbes and its potent modulation
of host immune responses are well-documented.

» Antitrypanosomal Activity: Streptochlorin has shown activity against trypanosomes, with a
reported IC50 value of 230 ng/ml for GUTat 3.1.[5]
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» Antifungal Activity: The compound is effective against various phytopathogenic fungi.[4][6][7]
In one study, streptochlorin isolated from Streptomyces tamarix demonstrated a minimum
inhibitory concentration (MIC) of 512 pg/ml against Alternaria gaisen, the causative agent of
pear black spot disease.[8]

o Anti-inflammatory Effects: A significant body of research highlights streptochlorin's potent
anti-inflammatory capabilities. It effectively attenuates inflammatory responses induced by
lipopolysaccharide (LPS) in both cellular and animal models.[3][9]

« Anticancer and Antiproliferative Activity: Streptochlorin exhibits selective cytotoxicity and
antiproliferative effects against several cancer cell lines, including human hepatocarcinoma
and cholangiocarcinoma cells.[10][11][12][13] It induces apoptosis and inhibits tumor growth
in vivo.[10][11]

Quantitative Data Summary

The following tables summarize the key quantitative data reported for streptochlorin’'s
biological activities.

Table 1: In Vitro Bioactivity of Streptochlorin

L Target/Cell .
Activity . Metric Value Reference
Line

Antitrypanosomal GUTat 3.1 IC50 230 ng/mL [5]

Anti- LPS-stimulated

_ IC50 25 uM [9]
inflammatory RAW264.7 cells

Antifungal Alternaria gaisen  MIC 512 pg/mL [8]

Table 2: In Vivo Pharmacokinetics of Streptochlorin in Mice (5 mg/kg IV dose)
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Parameter Description Value Reference

Systemic Plasma

CLp 5.8+ 1.7 L/h/kg [14]
Clearance

Vss Volume of Distribution 1.4 £ 0.9 L/kg [14]

t1/2 Half-life 04+0.1h [14]

Oral Bioavailability (10
F 10.3 £ 3.4% [14]
mg/kg oral dose)

Mechanism of Action

Streptochlorin's therapeutic effects are mediated through the modulation of several key
signaling pathways.

Anti-inflammatory Mechanism: TRIF-Dependent
Signaling

In macrophages stimulated with LPS (a component of Gram-negative bacteria), streptochlorin
exerts its anti-inflammatory effects primarily by inhibiting the Toll/interleukin-1 receptor (TIR)-
domain-containing adapter-inducing interferon-3 (TRIF)-dependent signaling pathway.[3][9]
This pathway is crucial for the production of type | interferons and other inflammatory
mediators. Streptochlorin's intervention leads to the reduced activation of interferon regulatory
factor 3 (IRF3) and signal transducer and activator of transcription 1 (STAT1).[3] This results in
the decreased production of proinflammatory molecules such as nitric oxide (NO),
cyclooxygenase-2 (COX-2), pro-interleukin (IL)-1p, IL-6, and interferon-f (IFN-[3).[3][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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